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Compound of Interest

Compound Name: Zirconium 2-ethylhexanoate

Cat. No.: B1609148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Zirconium 2-ethylhexanoate, a versatile

organometallic compound. The document details its chemical structure, physicochemical

properties, a representative synthesis protocol, and its primary applications, with a focus on

data presentation and experimental methodology.

Chemical Structure and Identification
Zirconium 2-ethylhexanoate is a metal carboxylate complex. It consists of a central zirconium

cation in a +4 oxidation state (Zr⁴⁺) coordinated to four 2-ethylhexanoate anions, which act as

ligands. The lipophilic nature of the 2-ethylhexanoate chains renders the compound soluble in

nonpolar organic solvents.[1]

Below is a two-dimensional representation of the coordination complex.
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Caption: 2D structure of Zirconium 2-ethylhexanoate.

Physicochemical Data
The following table summarizes the key quantitative properties of Zirconium 2-
ethylhexanoate compiled from various sources.
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Property Value Reference

Molecular Formula C₃₂H₆₀O₈Zr [1][2][3][4][5]

Linear Formula (C₈H₁₅O₂)₄Zr [1][6]

IUPAC Name
zirconium(4+) tetrakis(2-

ethylhexanoate)
[4][6][7]

Molecular Weight 664.04 g/mol [1][2][5]

CAS Number 2233-42-3, 22464-99-9
[1][2][3][4][5][6][7][8][9][10][11]

[12]

Appearance
Viscous amber or clear yellow

liquid
[1][6][7]

Density 0.870 - 1.27 g/mL [1][3][6][11]

Boiling Point ~228 °C [1][6]

Refractive Index n20/D 1.446 [11]

SMILES

CCCCC(CC)C(=O)

[O-].CCCCC(CC)C(=O)

[O-].CCCCC(CC)C(=O)

[O-].CCCCC(CC)C(=O)[O-].

[Zr+4]

[1][4][6]

Experimental Protocols: Synthesis
A common method for the preparation of zirconium carboxylates is through a double

decomposition reaction.[13] The following protocol is adapted from established industrial

processes for the synthesis of Zirconium 2-ethylhexanoate.[13]

Objective: To synthesize Zirconium 2-ethylhexanoate from a water-soluble zirconium salt and

sodium 2-ethylhexanoate.

Materials:

Zirconium acid sulfate (ZrO(SO₄H)₂)
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2-Ethylhexanoic acid

Sodium hydroxide (50% aqueous solution)

Deionized water

Procedure:

Preparation of Solution A (Zirconium Salt Solution): Dissolve 373.0 g of zirconium acid

sulfate in 460 g of deionized water with stirring to form a clear aqueous solution.

Preparation of Solution B (Carboxylate Salt Solution): In a separate vessel, prepare the

sodium salt of 2-ethylhexanoic acid in situ. Combine 179.8 g of 2-ethylhexanoic acid with

800.0 g of deionized water. Slowly add a neutralizing equivalent of 50% sodium hydroxide

solution (approximately 99.9 g) while stirring. This reaction is exothermic and should be

controlled.

Precipitation: Slowly add Solution A to Solution B with vigorous stirring. The addition will

cause the precipitation of Zirconium 2-ethylhexanoate.

Digestion and Washing: Heat the resulting mixture to approximately 90-98°C for 30 minutes

to ensure complete reaction and improve the precipitate's filterability.[13] Allow the product to

settle, then decant the aqueous supernatant. Wash the product phase by adding 900 g of

fresh deionized water, heating to 90°C, and then separating the phases.

Dehydration: Remove the product phase and dehydrate it, for example, by heating under

vacuum, to yield the final product.

The workflow for this synthesis is illustrated in the diagram below.
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Caption: Synthesis workflow for Zirconium 2-ethylhexanoate.

Applications in Research and Industry
Zirconium 2-ethylhexanoate serves as a critical component in various industrial and research

applications:
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Driers for Coatings and Inks: It acts as an effective through-drier, promoting the

polymerization and hardening of paint and ink films. It is often used as a non-toxic

replacement for lead-based driers.[14]

Catalysis: The compound is utilized as a catalyst in various chemical reactions, including

polymerization, hydrogenation, and oxidation processes.[1]

Adhesion Promoter: It enhances the adhesion of coatings and sealants to various

substrates.[1]

Precursor for Thin Films: In materials science, it serves as a metal-organic precursor for the

deposition of zirconium-containing thin films, such as zirconium oxide (ZrO₂) and yttria-

stabilized zirconia (YSZ), which are used in applications like solid oxide fuel cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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